Cas no 2580100-56-5 (rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid)

• Product Name: rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid
• CAS No: 2580100-56-5
• MF: C₁₆H₂₁NO₅
• MW: 307.341645002365
• CID: 5657298
• PubChem ID: 165893346
• Update Time: 2025-05-24

rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,4S)-4-{[(benzyloxy)carbonyl]amino}-6,6-dimethyloxane-2-carboxylic acid
• 2580100-56-5
• EN300-27730144
• rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid

• Inchi： 1S/C16H21NO5/c1-16(2)9-12(8-13(22-16)14(18)19)17-15(20)21-10-11-6-4-3-5-7-11/h3-7,12-13H,8-10H2,1-2H3,(H,17,20)(H,18,19)/t12-,13+/m1/s1
• InChI Key： AKLFPNPXCWNGAM-OLZOCXBDSA-N
• SMILES： O1[C@H](C(=O)O)C[C@H](CC1(C)C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 307.14197277g/mol
• Monoisotopic Mass: 307.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid

Recent Advances in the Study of rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid (CAS: 2580100-56-5)

The compound rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid (CAS: 2580100-56-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and therapeutic interventions. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel protease inhibitors. The unique stereochemistry of the molecule, characterized by the (2R,4S) configuration, plays a critical role in its binding affinity to target enzymes. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and chiral resolution techniques, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid exhibits promising inhibitory activity against a range of proteases implicated in inflammatory and neurodegenerative diseases. Notably, its ability to modulate the activity of key enzymes such as cathepsin B and caspase-3 has been extensively investigated. These findings suggest potential applications in the treatment of conditions such as Alzheimer's disease, rheumatoid arthritis, and certain cancers.

Further research has explored the pharmacokinetic properties of this compound, including its stability, bioavailability, and metabolic pathways. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have been employed to characterize its behavior in biological systems. These studies have provided valuable insights into the compound's potential as a drug candidate, although challenges related to its solubility and tissue distribution remain to be addressed.

In conclusion, rac-(2R,4S)-4-{(benzyloxy)carbonylamino}-6,6-dimethyloxane-2-carboxylic acid represents a promising scaffold for the development of novel therapeutic agents. Ongoing research efforts are focused on optimizing its chemical properties and exploring its efficacy in preclinical models. The compound's unique structural features and biological activity make it a valuable subject of study in the field of medicinal chemistry, with potential implications for the treatment of a wide range of diseases.